Cas no 83867-86-1 (N,N-diethyltetrahydrofuran-2-carboxamide)

• Product Name: N,N-diethyltetrahydrofuran-2-carboxamide
• CAS No: 83867-86-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 1005647
• PubChem ID: 3576750
• Update Time: 2025-10-30

N,N-diethyltetrahydrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyltetrahydrofuran-2-carboxamide
• AKOS003275186
• N,N-DIETHYLTETRAHYDRO-2-FURANCARBOXAMIDE
• CS-0330956
• Z31722116
• AKOS017262516
• 83867-86-1
• SCHEMBL3266326
• N,N-diethyloxolane-2-carboxamide
• STK182205

• MDL： MFCD02349405
• Inchi： 1S/C9H17NO2/c1-3-10(4-2)9(11)8-6-5-7-12-8/h8H,3-7H2,1-2H3
• InChI Key： VJQWZUYIVOPYHF-UHFFFAOYSA-N
• SMILES： O1CCCC1C(N(CC)CC)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Additional information on N,N-diethyltetrahydrofuran-2-carboxamide

Introduction to N,N-diethyltetrahydrofuran-2-carboxamide (CAS No. 83867-86-1)

N,N-diethyltetrahydrofuran-2-carboxamide, with the chemical formula C₁₀H₁₇NO₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its N,N-diethyltetrahydrofuran-2-carboxamide core structure, which makes it a versatile intermediate in the development of various pharmacologically active molecules. The CAS number 83867-86-1 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The N,N-diethyltetrahydrofuran-2-carboxamide moiety is particularly noteworthy for its potential in modulating biological pathways. Recent advancements in medicinal chemistry have highlighted its role as a precursor in synthesizing novel compounds with therapeutic properties. The tetrahydrofuran ring contributes to the molecule's flexibility, allowing for diverse functionalization and interaction with biological targets. This structural feature has been exploited in the design of molecules targeting neurological disorders, inflammation, and infectious diseases.

In the realm of drug discovery, the synthesis of N,N-diethyltetrahydrofuran-2-carboxamide has been optimized for efficiency and scalability. Modern synthetic methodologies leverage catalytic processes to enhance yield and purity, reducing the environmental impact while maintaining high chemical integrity. The compound's stability under various conditions makes it an attractive candidate for further derivatization, enabling researchers to explore its pharmacological potential comprehensively.

Recent studies have demonstrated the compound's efficacy in preclinical models as a modulator of enzyme activity. Specifically, derivatives of N,N-diethyltetrahydrofuran-2-carboxamide have shown promise in inhibiting enzymes associated with metabolic disorders. The ability to fine-tune the molecule's structure allows for targeted action, minimizing off-target effects and improving therapeutic outcomes. This aligns with the broader trend in drug development towards personalized medicine, where compounds are tailored to individual patient needs.

The pharmaceutical industry has taken note of these findings, leading to increased interest in N,N-diethyltetrahydrofuran-2-carboxamide as a building block for new drugs. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its applications further. These partnerships aim to accelerate the transition from laboratory research to clinical trials, bringing innovative treatments to patients more rapidly.

Beyond its pharmaceutical applications, N,N-diethyltetrahydrofuran-2-carboxamide has shown potential in material science and agrochemicals. Its unique chemical properties make it suitable for developing novel polymers and specialty chemicals that exhibit enhanced performance characteristics. For instance, researchers are investigating its use in creating biodegradable materials that could address environmental challenges while maintaining functionality.

The regulatory landscape surrounding N,N-diethyltetrahydrofuran-2-carboxamide is also evolving, with agencies reevaluating guidelines based on new scientific data. This ensures that the compound can be utilized safely and effectively across different sectors without compromising public health or environmental standards. Compliance with international regulatory frameworks remains a priority as global collaboration intensifies.

Future research directions for N,N-diethyltetrahydrofuran-2-carboxamide include exploring its role in combinatorial chemistry and high-throughput screening assays. These approaches allow for rapid identification of novel derivatives with enhanced biological activity. By integrating computational modeling with experimental validation, scientists can predict the behavior of new compounds more accurately, reducing the time and cost associated with drug development.

The versatility of N,N-diethyltetrahydrofuran-2-carboxamide as a chemical scaffold underscores its importance in modern science. Whether used as an intermediate in drug synthesis or a starting point for material innovation, this compound exemplifies how molecular design can drive progress across multiple disciplines. As research continues to uncover new applications, the impact of N,N-diethyltetrahydrofuran-2-carboxamide is expected to grow significantly.